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Compound of Interest

Compound Name: Disperse red 56

CAS No.: 12637-13-7

Cat. No.: B1175085

Get Quote

Disperse Red 56: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 56, identified by the CAS Registry Number 12637-13-7, is a monoazo disperse

dye.[1] Belonging to a class of synthetic organic colorants with low water solubility, it is primarily

utilized in the dyeing of hydrophobic textile fibers such as polyester, acetate, and acrylics.[1] Its

chemical structure, characterized by an azo linkage (-N=N-) between aromatic moieties, is

responsible for its chromophoric properties. This guide provides an in-depth overview of the

chemical structure, physicochemical properties, synthesis, and toxicological aspects of

Disperse Red 56, with a focus on data and methodologies relevant to a scientific audience.

Chemical Structure and Properties
The chemical identity and fundamental properties of Disperse Red 56 are summarized below.
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Table 1: Chemical Identification of Disperse Red 56

Identifier Value

Chemical Name
3-((4-((2-chloro-4-nitrophenyl)diazenyl)phenyl)

(2-hydroxyethyl)amino)propanenitrile

C.I. Name Disperse Red 56

CAS Number 12637-13-7[1]

Molecular Formula C₁₇H₁₆ClN₅O₃[1]

Molecular Weight 373.79 g/mol [1]

Chemical Class Monoazo Dye[1]

Table 2: Physicochemical Properties of Disperse Red 56 and Related Azo Dyes

Property Disperse Red 56
Disperse Red 1 (for
comparison)

Melting Point Data not available 160 °C[2]

Boiling Point Data not available Data not available

Solubility

    in Water Insoluble

Insoluble in water, but soluble

in ethanol, acetone, and

benzene.[2]

    in Organic Solvents Data not available
Soluble in ethanol, acetone,

and benzene.[2]

UV-Vis λmax Data not available 502 nm

Synthesis of Disperse Red 56: An Experimental
Protocol
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The synthesis of Disperse Red 56 is achieved through a two-step process involving

diazotization of an aromatic amine followed by an azo coupling reaction with a coupling

component.[1]

Step 1: Diazotization of 2-Chloro-4-nitrobenzenamine
Methodology:

A solution of 2-chloro-4-nitrobenzenamine is prepared in an aqueous acidic medium,

typically hydrochloric acid or sulfuric acid, and cooled to 0-5 °C in an ice bath.

A pre-cooled aqueous solution of sodium nitrite is added dropwise to the amine solution

while maintaining the low temperature and ensuring continuous stirring.

The reaction progress is monitored for the formation of the diazonium salt. The resulting

diazonium salt solution is kept cold and used immediately in the subsequent coupling

reaction.

Step 2: Azo Coupling with 3-((2-Hydroxyethyl)
(phenyl)amino)propanenitrile
Methodology:

The coupling component, 3-((2-hydroxyethyl)(phenyl)amino)propanenitrile, is dissolved in a

suitable solvent, which may be an aqueous alkaline or acidic solution depending on the

specific protocol.

The cold diazonium salt solution from Step 1 is slowly added to the solution of the coupling

component. The reaction temperature is maintained at 0-5 °C with constant agitation.

The azo coupling reaction results in the formation of the colored product, Disperse Red 56,

which precipitates out of the solution.

The crude dye is isolated by filtration, washed with cold water to remove any unreacted

starting materials and by-products, and then dried.

Further purification can be achieved by recrystallization from an appropriate organic solvent.
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Analytical Characterization
The identity and purity of synthesized Disperse Red 56 can be confirmed using various

analytical techniques.

Table 3: Analytical Methods for the Characterization of Azo Dyes

Technique Purpose

High-Performance Liquid Chromatography

(HPLC)

To determine the purity of the dye and quantify

any impurities. A reverse-phase column with a

suitable mobile phase gradient (e.g.,

acetonitrile-water) is typically employed.

UV-Visible Spectroscopy

To determine the maximum absorption

wavelength (λmax) and confirm the

chromophoric system.

Fourier-Transform Infrared (FTIR) Spectroscopy

To identify the characteristic functional groups

present in the molecule, such as N-H, O-H,

C≡N, C-Cl, N=N, and NO₂ stretching and

bending vibrations.

Nuclear Magnetic Resonance (NMR)

Spectroscopy (¹H and ¹³C)

To elucidate the detailed molecular structure by

analyzing the chemical shifts and coupling

constants of the protons and carbon atoms.

Mass Spectrometry (MS)

To confirm the molecular weight of the

compound and to study its fragmentation pattern

for structural verification.

Toxicological Profile and Safety Considerations
Azo dyes, as a class, present several toxicological concerns primarily related to their metabolic

cleavage.

Metabolic Activation and Genotoxicity
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The primary mechanism of toxicity for many azo dyes involves the reductive cleavage of the

azo bond, which can occur through the action of azoreductase enzymes present in the liver

and gut microbiota. This metabolic process can release potentially carcinogenic aromatic

amines.

Azo Dye
(e.g., Disperse Red 56) Aromatic Amines

Azoreductase
(Liver, Gut Microbiota) Metabolic Activation

(e.g., N-hydroxylation)
CYP450 Enzymes Reactive Intermediates

(e.g., Nitrenium Ions) DNA AdductsCovalent Binding Cellular Damage &
Potential Carcinogenesis

Click to download full resolution via product page

Metabolic activation pathway of azo dyes leading to potential genotoxicity.

Precursor Toxicity
The synthesis of Disperse Red 56 involves the use of 2-chloro-4-nitroaniline. This precursor is

known to be toxic.

Handling and Safety Precautions
Due to the potential hazards associated with azo dyes and their precursors, stringent safety

measures should be implemented in a laboratory setting.

Table 4: Recommended Safety Precautions

Precaution Details

Personal Protective Equipment (PPE)
Wear a lab coat, safety goggles, and chemical-

resistant gloves.

Ventilation
Work in a well-ventilated fume hood to avoid

inhalation of dust or vapors.

Handling
Avoid direct contact with the skin and eyes.

Prevent the generation of dust.

Storage
Store in a cool, dry, and well-ventilated area

away from incompatible materials.

Disposal
Dispose of waste in accordance with local,

state, and federal regulations.
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Experimental Workflows
The following diagram illustrates a typical workflow for the synthesis and analysis of Disperse
Red 56.
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A generalized workflow for the synthesis and analysis of Disperse Red 56.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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